N-(2-(cyclohex-1-en-1-yl)ethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide

Specification

• CAS No.: 1428360-35-3
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.352
• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• Standard InChI: InChI=1S/C15H21N3O2/c19-15(16-8-7-12-5-2-1-3-6-12)13-11-14-18(17-13)9-4-10-20-14/h5,11H,1-4,6-10H2,(H,16,19)
• Standard InChI Key: MKVNEIYPKZHYLO-UHFFFAOYSA-N
• SMILES: C1CCC(=CC1)CCNC(=O)C2=NN3CCCOC3=C2

Introduction

N-(2-(cyclohex-1-en-1-yl)ethyl)-6,7-dihydro-5H-pyrazolo[5,1-b]oxazine-2-carboxamide is a complex organic compound with a specific molecular structure. It belongs to the class of pyrazolo[5,1-b]oxazine derivatives, which are known for their diverse biological activities and potential applications in pharmaceuticals. This compound is identified by its CAS number, 1428375-61-4.

Synthesis and Preparation

The synthesis of N-(2-(cyclohex-1-en-1-yl)ethyl)-6,7-dihydro-5H-pyrazolo[5,1-b]oxazine-2-carboxamide typically involves multi-step reactions starting from simpler precursors. The process may include condensation reactions, cyclization, and functional group transformations to form the desired pyrazolo[5,1-b]oxazine core. Detailed synthesis protocols are often found in specialized chemical literature or patent documents, which may provide insights into the specific conditions and reagents required.

Biological Activities and Applications

Pyrazolo[5,1-b]oxazine derivatives have been explored for various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. While specific data on N-(2-(cyclohex-1-en-1-yl)ethyl)-6,7-dihydro-5H-pyrazolo[5,1-b]oxazine-2-carboxamide is limited, its structural similarity to other active compounds suggests potential applications in medicinal chemistry. Further research is needed to fully elucidate its biological profile and potential therapeutic uses.

Research Findings and Future Directions

Research on pyrazolo[5,1-b]oxazine derivatives is ongoing, with studies focusing on optimizing synthesis methods and evaluating biological activities. For N-(2-(cyclohex-1-en-1-yl)ethyl)-6,7-dihydro-5H-pyrazolo[5,1-b]oxazine-2-carboxamide, future studies could involve:

• In-depth biological screening: To assess its efficacy against various disease targets.

• Structure-activity relationship (SAR) studies: To modify the compound and enhance its biological activity.

• Pharmacokinetic and pharmacodynamic analysis: To understand its metabolism and interaction with biological systems.

These efforts would provide valuable insights into its potential as a therapeutic agent.